Cas no 82-95-1 (Buclizine)

Buclizine structure
Buclizine structure
Product Name:Buclizine
CAS No:82-95-1
MF:C28H33ClN2
MW:433.028026342392
CID:721535
PubChem ID:6729
Update Time:2024-10-27

Buclizine Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-[(4-chlorophenyl)phenylmethyl]-4-[[4-(1,1-dimethylethyl)phenyl]methyl]-
    • BUCLIZINE
    • 1-<4-Chlor-benzhydryl>-4-<4-tert.-butyl-benzyl>-piperazin
    • AH 2526
    • aphilan-rbase
    • Bucladin
    • Buclifen
    • Buclozin
    • Histabuticine
    • Hitabutyzyne
    • Postafen
    • histabutizine
    • 1-[(4-Chlorophenyl)phenylmethyl]-4-[[4-(1,1-dimethylethyl)phenyl]methyl]piperazine (ACI)
    • Piperazine, 1-(p-tert-butylbenzyl)-4-(p-chloro-α-phenylbenzyl)- (6CI, 7CI, 8CI)
    • 1-(4-(tert-Butyl)benzyl)-4-((4-chlorophenyl)(phenyl)methyl)piperazine
    • 1-(p-Chloro-α-phenylbenzyl)-4-(p-tert-butylbenzyl)piperazine
    • 1-(p-Chlorobenzhydryl)-4-(p-tert-butylbenzyl)-diethylenediamine
    • 1-(p-Chlorobenzhydryl)-4-(p-tert-butylbenzyl)-piperazine
    • 1-(p-tert-Butylbenzyl)-4-(p-chloro-α-phenylbenzyl)piperazine
    • Aphilan R base
    • Histabutyzine
    • Posdel
    • Buclizina
    • SCHEMBL27855
    • 1-[(4-tert-butylphenyl)methyl]-4-[(4-chlorophenyl)(phenyl)methyl]piperazine
    • component of Softran
    • Buclizine, (+)-
    • 1-[(4-tert-butylphenyl)methyl]-4-[(4-chlorophenyl)-phenyl-methyl]piperazine
    • Piperazine, 1-(p-tert-butylbenzyl)-4-(p-chloro-.alpha.-phenylbenzyl)-
    • 1178B2VD9B
    • Buclizinum
    • 1-[(4-chlorophenyl)(phenyl)methyl]-4-{[4-(1,1-dimethylethyl)phenyl]methyl}piperazine
    • Q4859329
    • Buclizine (INN)
    • DA-71800
    • 82-95-1
    • NSC25141
    • NCGC00386387-01
    • Piperazine, 1-[(4-chlorophenyl)phenylmethyl]-4-[[4-(1,1-dimethylethyl)phenyl]methyl]-
    • BUCLIZINE [VANDF]
    • Piperazine, 1-((4-chlorophenyl)phenylmethyl)-4-((4-(1,1-dimethylethyl)phenyl)methyl)-
    • Buclizine [INN:BAN]
    • Histabutyzine hydrochloride
    • Buclizine, (-)-
    • GTPL7134
    • NCI60_002006
    • Piperazine, 1-((4-chlorophenyl)phenylmethyl)-4-((4-(1,1-dimethylethyl)phenyl)methyl)-, (-)-
    • 0C94V6X681
    • CHEBI:3205
    • 1-(p-tert-Butylbenzyl)-4-(p-chloro-.alpha.-phenylbenzyl)piperazine
    • BUCLIZINE [MI]
    • UCB-4445 (Salt/Mix)
    • 4-23-00-00082 (Beilstein Handbook Reference)
    • MFCD00242701
    • 163837-51-2
    • UNII-1178B2VD9B
    • 163837-52-3
    • AC-15954
    • Buclina (TN)
    • Vibazine
    • HY-A0128
    • UNII-UFN4445AF2
    • Vibazine hydrochloride
    • Longifene (Salt/Mix)
    • BUCLIZINE [INN]
    • PIPERAZINE, 1-(p-tert-BUTYLBENZYL)-4-(p-CHLORO-alpha-PHENYLBENZYL)-
    • Aphilan R
    • NCGC00386387-02
    • 1-(4-tert-Butylbenzyl)-4-[(4-chlorophenyl)(phenyl)methyl]piperazine #
    • 1-[(4-tert-butylphenyl)methyl]-4-[(4-chlorophenyl)-phenylmethyl]piperazine
    • AKOS015962163
    • NCGC00386387-03
    • L000971
    • Histabutyzine dihydrochloride
    • BRD-A91444184-300-01-9
    • BS-49162
    • C07777
    • UCB-4445
    • Aphilan-R base
    • NS00008151
    • D07547
    • BUCLIZINE [WHO-DD]
    • F15132
    • Buclizina [INN-Spanish]
    • component of Bucladin-S
    • BRN 0349567
    • CHEMBL1201271
    • EINECS 201-448-1
    • Buclizine, hydrochloride
    • EN300-7414506
    • 1-(4-tert-Butylbenzyl)-4-[(4-chlorophenyl)(phenyl)methyl]piperazine
    • DTXSID0022694
    • Piperazine, 1-((4-chlorophenyl)phenylmethyl)-4-((4-(1,1-dimethylethyl)phenyl)methyl)-, (+)-
    • DB00354
    • CS-0017445
    • UNII-0C94V6X681
    • UFN4445AF2
    • 1-(4-Tert-butylbenzyl)-4-((4-chlorophenyl)(phenyl)methyl)piperazine
    • 1-(p-tert-Butylbenzyl)-4-(4-chloro-alpha-phenylbenzyl)piperazine
    • Bucladin (Salt/Mix)
    • Buclizinum [INN-Latin]
    • Buclizine
    • Inchi： 1S/C28H33ClN2/c1-28(2,3)25-13-9-22(10-14-25)21-30-17-19-31(20-18-30)27(23-7-5-4-6-8-23)24-11-15-26(29)16-12-24/h4-16,27H,17-21H2,1-3H3
    • InChI Key： MOYGZHXDRJNJEP-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(C(N2CCN(CC3C=CC(C(C)(C)C)=CC=3)CC2)C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 432.23300
  • Monoisotopic Mass: 432.2332268g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • Density: 0.9970 (rough estimate)
  • Boiling Point: bp0.001 217-220°
  • Refractive Index: 1.5940 (estimate)
  • PSA: 6.48000
  • LogP: 6.42050

Buclizine Customs Data

  • HS CODE：2933599090
  • Customs Data：

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Buclizine Pricemore >>

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Buclizine Production Method

Production Method 1

303-26-4 303-26-4
877-65-6 877-65-6
82-95-1 82-95-1
Reaction Conditions
1.1 Reagents: Iodobenzene diacetate Catalysts: Tempo Solvents: Dichloromethane ;  2 - 6 h, rt
1.2 Reagents: Sodium triacetoxyborohydride ;  12 h, rt
1.3 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
A Novel Synthetic Approach to Diarylmethylpiperazine Drugs
Yu, Tian; et al, Letters in Organic Chemistry, 2018, 15(6), 485-490

Production Method 2

303-26-4 303-26-4
4210-32-6 4210-32-6
82-95-1 82-95-1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: 1,1′-[2-[(Diphenylphosphino)methyl]-2-methyl-1,3-propanediyl]bis[1,1-diphenylpho… ,  Methanesulfonic acid, 1,1,1-trifluoro-, nickel(2+) salt (2:1) Solvents: 2,2,2-Trifluoroethanol ;  16 h, 40 bar, 100 °C
Reference
Nickel-catalyzed hydrogenative coupling of nitriles and amines for general amine synthesis
Chandrashekhar, Vishwas G. ; et al, Science (Washington, 2022, 376(6600), 1433-1441

Production Method 3

119-56-2 119-56-2
82-95-1 82-95-1
Reaction Conditions
1.1 Reagents: Hydrochloric acid ,  Calcium chloride Solvents: Water ;  rt; 4 h, 90 °C
2.1 Reagents: Potassium carbonate ,  Potassium iodide Catalysts: Benzyltriethylammonium bromide Solvents: Tetrahydrofuran ;  8 h, 80 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
3.1 Reagents: Iodobenzene diacetate Catalysts: Tempo Solvents: Dichloromethane ;  2 - 6 h, rt
3.2 Reagents: Sodium triacetoxyborohydride ;  12 h, rt
3.3 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
A Novel Synthetic Approach to Diarylmethylpiperazine Drugs
Yu, Tian; et al, Letters in Organic Chemistry, 2018, 15(6), 485-490

Production Method 4

303-26-4 303-26-4
877-65-6 877-65-6
82-95-1 82-95-1
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid Catalysts: [2-[(Amino-κN)diphenylmethyl]phenyl-κC]chloro[(1,2,3,4,5-η)-1,2,3,4,5-pentamethy… Solvents: Cyclopentyl methyl ether ;  5 min, 24 °C; 40 min, 140 °C
Reference
Scalable Synthesis of Antihistamines and Sensipar via Intensified Hydrogen Borrowing Methodology
Ng, Xiao Qian; et al, ACS Sustainable Chemistry & Engineering, 2023, 11(33), 12389-12396

Production Method 5

303-26-4 303-26-4
877-65-6 877-65-6
82-95-1 82-95-1
Reaction Conditions
1.1 Reagents: Potassium tert-butoxide Catalysts: Cobalt (supported on N-doped carbon nanoparticles) Solvents: Toluene ;  24 h, 140 °C
Reference
Reusable Co-nanoparticles for general and selective N-alkylation of amines and ammonia with alcohols
Ma, Zhuang; et al, Chemical Science, 2022, 13(1), 111-117

Production Method 6

303-26-4 303-26-4
939-97-9 939-97-9
82-95-1 82-95-1
Reaction Conditions
1.1 Catalysts: Triphenylphosphine ,  Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]diiridium Solvents: 2,2,2-Trifluoroethanol ;  20 min, 40 °C
1.2 Reagents: Hydrogen Solvents: 2,2,2-Trifluoroethanol ;  24 h, 40 atm, 40 °C
Reference
Practical N-alkylation via homogeneous iridium-catalyzed direct reductive amination
Wang, Jing; et al, Science China: Chemistry, 2023, 66(2), 518-525

Production Method 7

303-26-4 303-26-4
939-97-9 939-97-9
82-95-1 82-95-1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Cobalt (compounds) Solvents: tert-Butanol ;  24 h, 40 bar, 120 °C
Reference
Reductive amination using cobalt-based nanoparticles for synthesis of amines
Murugesan, Kathiravan; et al, Nature Protocols, 2020, 15(4), 1313-1337

Production Method 8

303-26-4 303-26-4
939-97-9 939-97-9
82-95-1 82-95-1
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Cobalt ,  Amberlite IR 120 Solvents: tert-Butanol ;  24 h, 40 bar, 120 °C
Reference
MOF-derived cobalt nanoparticles catalyze a general synthesis of amines
Jagadeesh, Rajenahally V. ; et al, Science (Washington, 2017, 358(6361), 326-332

Production Method 9

877-65-6 877-65-6
841-77-0 841-77-0
82-95-1 82-95-1
Reaction Conditions
1.1 Catalysts: Nickel Solvents: 1,4-Dioxane ;  4 h, 110 °C
Reference
Synthesis of antihistamine drug Hydroxyzine with new n-alkylation method
Dong, Hongbo; et al, Youji Huaxue, 2016, 36(11), 2709-2714

Production Method 10

134-83-8 134-83-8
82-95-1 82-95-1
Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Potassium iodide Catalysts: Benzyltriethylammonium bromide Solvents: Tetrahydrofuran ;  8 h, 80 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
2.1 Reagents: Iodobenzene diacetate Catalysts: Tempo Solvents: Dichloromethane ;  2 - 6 h, rt
2.2 Reagents: Sodium triacetoxyborohydride ;  12 h, rt
2.3 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
A Novel Synthetic Approach to Diarylmethylpiperazine Drugs
Yu, Tian; et al, Letters in Organic Chemistry, 2018, 15(6), 485-490

Production Method 11

134-85-0 134-85-0
82-95-1 82-95-1
Reaction Conditions
1.1 Reagents: Sodium borohydride Solvents: Methanol ;  0 °C; 3 h, rt
1.2 Reagents: Sodium hydroxide Solvents: Water ;  rt
2.1 Reagents: Hydrochloric acid ,  Calcium chloride Solvents: Water ;  rt; 4 h, 90 °C
3.1 Reagents: Potassium carbonate ,  Potassium iodide Catalysts: Benzyltriethylammonium bromide Solvents: Tetrahydrofuran ;  8 h, 80 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 2
4.1 Reagents: Iodobenzene diacetate Catalysts: Tempo Solvents: Dichloromethane ;  2 - 6 h, rt
4.2 Reagents: Sodium triacetoxyborohydride ;  12 h, rt
4.3 Reagents: Sodium hydroxide Solvents: Water ;  rt
Reference
A Novel Synthetic Approach to Diarylmethylpiperazine Drugs
Yu, Tian; et al, Letters in Organic Chemistry, 2018, 15(6), 485-490

Buclizine Raw materials

Buclizine Preparation Products

Buclizine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:82-95-1)BUCLIZINE
Order Number:sfd19904
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:82-95-1)BUCLIZINE
sfd19904
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
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